Cas no 88805-36-1 (Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-)

• Product Name: Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-
• CAS No: 88805-36-1
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1931618
• PubChem ID: 13391544
• Update Time: 2025-04-21

Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-
• 3,5-Dioxo-4-(1-oxobutyl)cyclohexanecarboxylic acid
• 3,5-dioxo-4-butyryl-cyclohexane carboxylic acid
• DTXSID401230531
• SCHEMBL9788268
• 88805-36-1

• Inchi： 1S/C11H14O5/c1-2-3-7(12)10-8(13)4-6(11(15)16)5-9(10)14/h6,10H,2-5H2,1H3,(H,15,16)
• InChI Key： NBTOPABAEIPJJB-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CC(C1C(CCC)=O)=O

Computed Properties

• Exact Mass: 226.08412354Da
• Monoisotopic Mass: 226.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 88.5Ų